Cas no 61500-36-5 (1-Phosphabicyclo[3.3.1]nonane, 1-sulfide)

• Product Name: 1-Phosphabicyclo[3.3.1]nonane, 1-sulfide
• CAS No: 61500-36-5
• MF: C₈H₁₅PS
• MW: 174.243461847305
• CID: 477052
• PubChem ID: 23415956
• Update Time: 2025-04-19

1-Phosphabicyclo[3.3.1]nonane, 1-sulfide Chemical and Physical Properties

Names and Identifiers

• 1-Phosphabicyclo[3.3.1]nonane, 1-sulfide
• 1-sulfanylidene-1λ⁵-phosphabicyclo[3.3.1]nonane
• 1lambda~5~-Phosphabicyclo[3.3.1]nonane-1-thione
• DTXSID60633712
• 61500-36-5

• Inchi： 1S/C8H15PS/c10-9-5-1-3-8(7-9)4-2-6-9/h8H,1-7H2
• InChI Key： QOXMMAXODSODBZ-UHFFFAOYSA-N
• SMILES： S=P12CCCC(CCC1)C2

Computed Properties

• Exact Mass: 174.06335
• Monoisotopic Mass: 174.06320865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.1Ų

Experimental Properties

• PSA: 0